Cas no 2228421-28-9 (1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol)

• Product Name: 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol
• CAS No: 2228421-28-9
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 5890859
• PubChem ID: 165690105
• Update Time: 2025-11-01

1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol
• 2228421-28-9
• EN300-1994331

• Inchi： 1S/C13H14ClNO/c1-13(2,16)8-10-11(14)6-5-9-4-3-7-15-12(9)10/h3-7,16H,8H2,1-2H3
• InChI Key： UWNAADYBVGNPIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CC(C)(C)O

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol

Introduction to 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol (CAS No. 2228421-28-9)

1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol, identified by the CAS number 2228421-28-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of quinoline, characterized by a fused benzene and pyridine ring system, forms the backbone of numerous pharmacologically active agents. The introduction of a chlorine substituent at the 7-position and a secondary alcohol functional group at the 2-methylpropyl side chain enhances its chemical diversity, making it a valuable scaffold for further derivatization and investigation.

The synthesis and characterization of 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol involve sophisticated organic transformations that highlight the compound's structural complexity. The presence of the chloroquinoline core suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in drug design. The secondary alcohol functionality not only imparts solubility advantages but also serves as a versatile handle for further chemical modifications, enabling the development of novel analogs with tailored pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol and its biological targets. These studies have revealed that the compound exhibits promising binding affinity to certain protein kinases, which are implicated in various diseases, including cancer. The chlorine substituent at the 7-position of the quinoline ring is particularly crucial for these interactions, as it modulates electronic properties and hydrophobicity, thereby influencing binding kinetics and thermodynamics.

In parallel, experimental investigations have been conducted to evaluate the pharmacological profile of 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol. Initial in vitro assays have demonstrated inhibitory effects on specific enzymatic pathways, suggesting its potential as an anti-inflammatory or anticancer agent. The compound's ability to modulate these pathways is attributed to its unique structural features, which allow for precise targeting of disease-related proteins. Furthermore, preliminary toxicology studies indicate that 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol exhibits moderate toxicity at higher concentrations but remains relatively well-tolerated at lower doses, making it a promising candidate for further development.

The integration of synthetic chemistry with bioactivity-based screening has been instrumental in optimizing the pharmacological properties of 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol. By systematically modifying its structure, researchers have generated a series of derivatives with enhanced potency and selectivity. These derivatives are being tested in preclinical models to assess their efficacy against various diseases. The results from these studies are expected to provide valuable insights into the therapeutic potential of this compound class and guide future drug discovery efforts.

The role of 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol in medicinal chemistry extends beyond its direct therapeutic applications. It serves as a valuable intermediate in the synthesis of more complex molecules, allowing chemists to explore novel structural motifs and biological functions. The versatility of this compound underscores its importance in both academic research and industrial drug development pipelines.

As our understanding of disease mechanisms continues to evolve, so does our appreciation for compounds like 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol. Emerging evidence suggests that quinoline derivatives may play a crucial role in addressing emerging health challenges by targeting previously unexplored biological pathways. The ongoing research into this compound highlights its potential as a cornerstone in the development of next-generation therapeutics.

In conclusion, 1-(7-chloroquinolin-8-yl)-2-methylpropan-2-ol (CAS No. 2228421-28-9) represents a fascinating compound with significant implications for pharmaceutical science. Its unique structure, combined with promising biological activities, positions it as a key player in drug discovery efforts aimed at treating complex diseases. As research progresses, we can anticipate further revelations about its therapeutic potential and applications across various medical disciplines.